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Compound of Interest

Compound Name: Ethyl L-asparaginate

Cat. No.: B3050189

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Ethyl L-asparaginate, along with related compounds, to support research and
development activities in the pharmaceutical and life sciences sectors. Due to the limited
availability of in-depth experimental data for Ethyl L-asparaginate, this guide also includes
detailed information on the closely related compounds: 4-Ethyl hydrogen L-aspartate and N-
ethyl-L-asparagine.

Chemical Identification and Properties

This section details the fundamental chemical identifiers and properties of Ethyl L-
asparaginate and its related derivatives. The data presented is compiled from various
chemical databases and is intended to provide a foundational understanding of these
molecules.

Table 1: Chemical Identification
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Compound Name CAS Number Molecular Formula  I[UPAC Name
) ethyl (2S)-2-amino-3-
Ethyl L-asparaginate 24184-58-5 CeH12N203
carbamoylpropanoate
(2S)-2-amino-4-
4-Ethyl hydrogen L- )
4070-43-3 CeH11NOa4 ethoxy-4-oxobutanoic
aspartate _
acid[1]
(2S)-4-amino-2-
N-ethyl-L-asparagine 7195-20-2 CeH12N203 (ethylamino)-4-

oxobutanoic acid[2]

Table 2: Physicochemical Properties

Ethyl L- 4-Ethyl hydrogen N-ethyl-L-
Property ) .

asparaginate L-aspartate asparagine
Molecular Weight 160.17 g/mol [3] 161.16 g/mol [1] 160.17 g/mol [2]

Monoisotopic Mass

160.08479225 Da[3]

161.06880783 Dal1]

160.08479225 Da[?]

Topological Polar

95.4 A?[3] 89.6 A?[1] 92.4 A?[2]
Surface Area
Hydrogen Bond Donor

2[3] 2 2[2]
Count
Hydrogen Bond

4[3] 4 4[2]
Acceptor Count
Rotatable Bond Count  5[3] 5 4[2]
Complexity 158[3] 157[1] 158[2]
LogP (XLogP3-AA) -1.5 -2.1[1] -3.6[2]

Structural Relationships

The following diagram illustrates the structural similarities and differences between Ethyl L-

asparaginate, 4-Ethyl hydrogen L-aspartate, and N-ethyl-L-asparagine, all of which are
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derivatives of the amino acid L-asparagine or L-aspartic acid.

Structural Relationship of L-Asparagine Derivatives

Core Structures
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Caption: Relationship of L-asparagine derivatives.

Experimental Protocols

Detailed experimental protocols for Ethyl L-asparaginate are not readily available in the public
domain. However, a documented method for the analysis of the related compound, 4-Ethyl
hydrogen L-aspartate hydrochloride, provides a valuable reference for researchers working
with similar molecules.

High-Performance Liquid Chromatography (HPLC) Analysis of 4-Ethyl hydrogen L-aspartate
hydrochloride[4]

o Objective: To separate and analyze 4-Ethyl hydrogen L-aspartate hydrochloride.

e Column: Newcrom R1 HPLC column.
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» Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass
Spectrometry (MS) compatible applications, formic acid should be used as a substitute for

phosphoric acid.

» Detection: The specific detection method (e.g., UV-Vis, MS) was not detailed in the source
but would be selected based on the analyte's properties and the desired sensitivity.

o Application Notes: This reverse-phase (RP) HPLC method is scalable and can be adapted
for preparative separation to isolate impurities. It is also suitable for pharmacokinetic studies.
For faster Ultra-High-Performance Liquid Chromatography (UPLC) applications, columns
with smaller particle sizes (e.g., 3 um) are available.

Biological Context: L-Asparagine Metabolism

While specific signaling pathways involving Ethyl L-asparaginate are not well-documented,
understanding the metabolism of its parent molecule, L-asparagine, is crucial for researchers in
drug development. L-asparagine plays a significant role in various cellular processes, and its
metabolism is a target in certain cancer therapies.
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Overview of L-Asparagine Metabolism
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Caption: L-Asparagine metabolic pathway.
This diagram illustrates the central role of two key enzymes:

e Asparagine Synthetase: Catalyzes the synthesis of L-asparagine from L-aspartate and
glutamine, a process requiring ATP.

e L-Asparaginase: Catalyzes the hydrolysis of L-asparagine back to L-aspartate and ammonia.
This enzyme is a cornerstone of treatment for certain leukemias that are dependent on
extracellular asparagine.
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Conclusion

This technical guide provides the currently available chemical and physical data for Ethyl L-
asparaginate and its closely related compounds. While comprehensive experimental and
biological data for Ethyl L-asparaginate remains limited in publicly accessible literature, the
information on 4-Ethyl hydrogen L-aspartate and N-ethyl-L-asparagine offers valuable insights
for researchers. The provided experimental protocol for HPLC analysis and the overview of L-
asparagine metabolism serve as practical resources for scientists and drug development
professionals working with L-asparagine derivatives. Further research is warranted to fully
elucidate the biological activities and potential applications of Ethyl L-asparaginate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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